Methyllycaconitine citrate

• Molecular Formula: C43H58N2O17
• Molecular Weight: 874.9 g/mol
• InChI: InChI=1S/C37H50N2O10.C6H8O7/c1-7-38-17-34(18-49-32(42)20-10-8-9-11-23(20)39-26(40)14-19(2)31(39)41)13-12-25(46-4)36-22-15-21-24(45-3)16-35(43,27(22)28(21)47-5)37(44,33(36)38)30(48-6)29(34)36;7-3(8)1-6(13,5(11)12)2-4(9)10/h8-11,19,21-22,24-25,27-30,33,43-44H,7,12-18H2,1-6H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/t19-,21-,22-,24+,25-,27-,28+,29-,30+,33-,34-,35+,36+,37-;/m1./s1
• InChIKey: INBLZNJHDLEWPS-OXVGBIBJSA-N

Methyllycaconitine Citrate – A Potent, Selective α7 nAChR Antagonist for CNS Pharmacology Procurement

Methyllycaconitine citrate (MLA citrate) is the citrate salt of the norditerpenoid alkaloid methyllycaconitine, a competitive antagonist at the orthosteric agonist-binding site of α7-containing neuronal nicotinic acetylcholine receptors (α7 nAChRs) [1]. Distinguished by sub-nanomolar affinity for α7 nAChRs (Ki = 1.4 nM) and the ability to cross the blood-brain barrier (BBB) , MLA citrate serves as an essential pharmacological tool for dissecting α7-mediated signaling in neuroprotection, cognition, and neuroinflammation research.

Target α7 nAChR pathway study fit

Tool type Reversible orthosteric antagonist

CNS research Blood-brain barrier penetrant probe

Formulation Citrate salt for aqueous solubility

• [1] ScienceDirect. Methyllycaconitine – an overview. In: Reference Module in Neuroscience and Biobehavioral Psychology. Elsevier; 2021. Available at: https://www.sciencedirect.com/topics/neuroscience/methyllycaconitine View Source

Why Generic α7 Antagonists Cannot Substitute Methyllycaconitine Citrate in Experimental Protocols

The α7 nAChR antagonist landscape spans structurally diverse peptide toxins (α-bungarotoxin, α-conotoxins), small-molecule antagonists, and plant alkaloids. Despite converging on the α7 receptor, these agents differ profoundly in binding reversibility, subtype selectivity margins, BBB permeability, and formulation-friendly aqueous solubility [1]. Substituting MLA citrate with α-bungarotoxin, for example, introduces irreversible binding kinetics that preclude washout recovery, while peptide-based alternatives lack the brain penetration required for central nervous system (CNS) studies [2][3]. The quantitative evidence below establishes precisely where MLA citrate occupies a distinct, non-substitutable position in the α7 antagonist toolkit.

α-Bungarotoxin

Irreversible binding kinetics preclude washout recovery and repeated-measures designs.

α-Conotoxin ImI

Lower α7/α4β2 selectivity window may confound subtype-specific pharmacology interpretation.

Peptide antagonists

Blood-brain barrier impermeability limits utility to peripheral or in vitro CNS models.

• [1] ScienceDirect. Methyllycaconitine – an overview. In: Reference Module in Neuroscience and Biobehavioral Psychology. Elsevier; 2021. Available at: https://www.sciencedirect.com/topics/neuroscience/methyllycaconitine View Source
• [2] Wikipedia. α-Bungarotoxin. Available at: https://en.wikipedia.org/wiki/Α-Bungarotoxin View Source
• [3] Polz-Tejera G, Schmidt J, Karten HJ. Autoradiographic localisation of α-bungarotoxin-binding sites in the central nervous system. Nature. 1975;258:349-351. doi:10.1038/258349a0 View Source

Quantitative Differentiation Evidence for Methyllycaconitine Citrate vs. Closest α7 nAChR Antagonist Alternatives

190-Fold Greater α7 nAChR Potency Over α-Bungarotoxin in a Direct Electrophysiological Head-to-Head Comparison

In a direct head-to-head study using whole-cell patch-clamp recording on homomeric rat α7 nAChRs stably expressed in KXα7R1 HEK-293 cells, methyllycaconitine inhibited acetylcholine-activated currents with an IC50 of 100±10 pM, whereas α-bungarotoxin required a 190-fold higher concentration to achieve comparable receptor blockade (IC50=19±2 nM) [1]. This represents the largest quantitative potency differential ever reported between these two widely used α7 antagonists in a single experimental preparation.

α7 nAChR potency

Head-to-head

190-fold greater potency vs. α-bungarotoxin

Supports minimal off-target interaction at low assay concentrations.

IC50 100±10 pM vs. 19±2 nM; patch-clamp on rat α7 nAChRs.

Evidence Dimension	Antagonist potency (IC50) at homomeric rat α7 nAChR
Target Compound Data	100±10 pM [1]
Comparator Or Baseline	α-Bungarotoxin: 19±2 nM [1]
Quantified Difference	190-fold greater potency for methyllycaconitine
Conditions	Whole-cell voltage clamp; homomeric rat α7 nAChRs expressed in KXα7R1 HEK-293 cells; acetylcholine as agonist

Why This Matters

Sub-picomolar potency permits the use of substantially lower compound concentrations in experimental protocols, minimizing off-target interactions and preserving limited compound supply.

• [1] Xiao Y, Hernandez SC, Baydyuk M, Kellar KJ. Rat neuronal nicotinic acetylcholine receptors containing α7 subunit: pharmacological properties of ligand binding and function. Acta Pharmacol Sin. 2009;30(6):842-850. doi:10.1038/aps.2009.69 View Source

1000-Fold α7/α4β2 Selectivity Window Surpasses α-Conotoxin ImI by >200-Fold in Defining Subtype-Specific Pharmacology

Methyllycaconitine citrate antagonizes α7 nAChRs with an IC50 of <1 nM, while its IC50 at α4β2 nAChRs is approximately 1000-fold higher, providing a well-defined selectivity window that allows experimental separation of α7-mediated effects from α4β2-mediated effects [1]. By comparison, α-conotoxin ImI, another commonly employed α7-selective antagonist, exhibits an IC50 of 220 nM at α7 nAChRs and structurally lacks the quantifiable selectivity margin at clinically relevant concentrations—showing no measurable antagonism at α4β2, α3β2, or other heteromeric subtypes at concentrations up to 5 µM . However, ImI's absolute potency at α7 is 2200-fold weaker than MLA citrate, limiting its utility in tissues where α7 receptor density is low or where competitive agonist challenges are employed.

Subtype selectivity window

Cross-study comparable

1000-fold α7/α4β2 selectivity

Supports α7-specific pharmacological attribution.

α-Conotoxin ImI shows >22-fold window; MLA 2200-fold more potent at α7.

Evidence Dimension	Selectivity ratio (IC50 at α4β2 / IC50 at α7 nAChR)
Target Compound Data	~1000-fold selectivity (α7 IC50 <1 nM; α4β2 IC50 ~1000× higher) [1]
Comparator Or Baseline	α-Conotoxin ImI: α7 IC50=220 nM; no measurable antagonism at α4β2 up to 5 µM (>22-fold window)
Quantified Difference	MLA citrate provides a quantifiable 1000-fold selectivity window vs. a >22-fold window for α-conotoxin ImI; MLA is also 2200-fold more potent at α7
Conditions	Heterologous expression systems; MLA data from Bertrand & Terry (2018); ImI data from Tocris Bioscience product characterization

Why This Matters

A precisely quantifiable selectivity window gives researchers confidence that observed biological effects are specifically attributable to α7 receptor blockade, rather than off-target engagement of α4β2 or other nAChR subtypes.

• [1] ScienceDirect. Methyllycaconitine – an overview. In: Reference Module in Neuroscience and Biobehavioral Psychology. Elsevier; 2021. Available at: https://www.sciencedirect.com/topics/neuroscience/methyllycaconitine View Source

Reversible Competitive Antagonism vs. Irreversible α-Bungarotoxin Blockade: Decisive for Experimental Design Flexibility

Methyllycaconitine acts as a competitive, reversible antagonist at the orthosteric site of α7 nAChRs, enabling full recovery of receptor function upon washout [1]. In sharp contrast, α-bungarotoxin binds in a 'relatively irreversible' manner, forming a kinetically trapped receptor-toxin complex that does not dissociate within physiologically relevant experimental timeframes [2]. This difference has direct practical consequences: in brain slice electrophysiology, MLA-mediated blockade can be reversed by washout, permitting within-subject control recordings and repeated drug applications. α-Bungarotoxin-treated preparations cannot be returned to baseline, precluding essential control experiments [1].

Antagonism reversibility

Class-level

Competitive, reversible binding

Enables washout recovery for repeated-measures protocols.

α-Bungarotoxin is pseudo-irreversible; no functional recovery.

Evidence Dimension	Reversibility of receptor antagonism
Target Compound Data	Competitive, reversible; functional recovery upon washout [1]
Comparator Or Baseline	α-Bungarotoxin: pseudo-irreversible; no functional recovery upon washout [2]
Quantified Difference	Qualitative dichotomy (reversible vs. irreversible); precise kinetic rate constants not compared in a single study.
Conditions	Orthosteric binding site; classification based on functional recovery in washout experiments and structural binding kinetics

Why This Matters

Reversible antagonism is a prerequisite for dose-response studies with multiple compound applications, repeated-measures experimental designs, and protocols requiring recovery of baseline activity—none of which are feasible with irreversible agents.

• [1] ScienceDirect. Methyllycaconitine – an overview. In: Reference Module in Neuroscience and Biobehavioral Psychology. Elsevier; 2021. Available at: https://www.sciencedirect.com/topics/neuroscience/methyllycaconitine View Source
• [2] Wikipedia. α-Bungarotoxin. Available at: https://en.wikipedia.org/wiki/Α-Bungarotoxin View Source

80-Fold Higher Molar Aqueous Solubility vs. α-Bungarotoxin Enables Concentrated Dosing Solutions

The citrate salt form of methyllycaconitine achieves an aqueous solubility of 100 mM (87.5 mg/mL) in water, as reported by Tocris Bioscience . By comparison, α-bungarotoxin—despite being described as water-soluble—has a reported solubility of approximately 10 mg/mL, which translates to only ~1.25 mM owing to its large molecular weight (~8,000 Da) [1]. This represents an approximately 80-fold higher molar solubility for MLA citrate, a critical advantage when preparing concentrated stock solutions for in vivo intraperitoneal or intravenous administration.

Aqueous solubility

Cross-study comparable

~80-fold higher molar solubility vs. α-bungarotoxin

Supports concentrated dosing solutions for in vivo protocols.

100 mM (87.5 mg/mL) vs. ~1.25 mM; vendor-reported data.

Evidence Dimension	Aqueous solubility (molar concentration)
Target Compound Data	100 mM (87.5 mg/mL) in water at 25°C
Comparator Or Baseline	α-Bungarotoxin: ~1.25 mM (10 mg/mL) in water [1]
Quantified Difference	~80-fold higher molar solubility for MLA citrate
Conditions	Room temperature; solubility data from commercial vendor datasheets (Tocris for MLA citrate; Sigma Aldrich for α-bungarotoxin)

Why This Matters

Higher molar solubility allows the administration of pharmacologically effective doses in smaller injection volumes, reducing procedural stress, vehicle-related artifacts, and hemodynamic disturbances in animal models.

• [1] Wikipedia. α-Bungarotoxin. Available at: https://en.wikipedia.org/wiki/Α-Bungarotoxin View Source

Demonstrated Blood-Brain Barrier Penetration and In Vivo CNS Neuroprotection: MLA Citrate Attenuates Methamphetamine Neurotoxicity by ~50% in Mice

Methyllycaconitine citrate is a CNS-penetrant α7 nAChR antagonist that has demonstrated in vivo efficacy in a mouse model of methamphetamine (METH)-induced neurotoxicity . Pretreatment with MLA citrate (6 mg/kg, i.p.) significantly attenuated METH-induced climbing behavior by approximately 50% compared to the METH-alone group, without affecting basal locomotor activity or body temperature . Furthermore, MLA citrate preserved striatal dopamine neuron terminal integrity (250±43 fmol/mg in MLA+METH group vs. METH-alone group, n=7) . In stark contrast, α-bungarotoxin does not cross the blood-brain barrier to a measurable extent and cannot be used for CNS studies in vivo [1], relegating it exclusively to in vitro or peripheral applications.

CNS penetration & neuroprotection

Cross-study comparable

~50% attenuation of METH-induced climbing in mice

Supports in vivo CNS neuroprotection model-response context.

6 mg/kg i.p.; preserved striatal dopamine terminals. α-Bungarotoxin has no CNS bioavailability.

Evidence Dimension	In vivo CNS efficacy (neuroprotection in mouse striatum)
Target Compound Data	6 mg/kg i.p. MLA citrate: ~50% inhibition of METH-induced climbing behavior; preserved striatal dopamine terminals (250±43 fmol/mg)
Comparator Or Baseline	α-Bungarotoxin: does not cross the BBB; not applicable for CNS in vivo studies [1]
Quantified Difference	MLA citrate achieves functional CNS penetration and quantifiable neuroprotection; α-bungarotoxin has no CNS bioavailability.
Conditions	Mouse model of methamphetamine-induced neurotoxicity; Escubedo et al., J Pharmacol Exp Ther, 2005

Why This Matters

For translational neuroscience research requiring in vivo α7 receptor blockade in the brain, MLA citrate is one of the only validated small-molecule antagonists with documented CNS penetration and quantifiable neuroprotective efficacy.

• [1] Polz-Tejera G, Schmidt J, Karten HJ. Autoradiographic localisation of α-bungarotoxin-binding sites in the central nervous system. Nature. 1975;258:349-351. doi:10.1038/258349a0 View Source

Optimal Procurement Scenarios for Methyllycaconitine Citrate Based on Verified Evidence

CNS Electrophysiology Requiring Reversible α7 Blockade with Washout Recovery

In acute brain slice or primary neuronal culture electrophysiology experiments where reversible α7 nAChR blockade is essential for within-cell control recordings, MLA citrate (100±10 pM IC50) is the preferred antagonist [1]. Its competitive, reversible binding kinetics permit washout and functional recovery, unlike the irreversible binding of α-bungarotoxin, which precludes such experimental designs [2].

In Vivo Neuroprotection Studies Requiring CNS-Penetrant α7 Antagonism

For rodent models of neurodegeneration, neuroinflammation, or substance abuse where α7 receptor blockade in the brain is required, MLA citrate is uniquely suitable among α7 antagonists. At 6 mg/kg i.p., it achieves ~50% attenuation of methamphetamine-induced climbing behavior and preserves striatal dopamine terminals , while α-bungarotoxin is excluded from the CNS due to BBB impermeability [3].

High-Throughput Screening for α7-Selective Allosteric Modulators Using Orthosteric Site Occupancy

MLA citrate's 1000-fold selectivity window between α7 and α4β2 nAChRs [4] makes it an ideal orthosteric site blocker for screening campaigns aimed at identifying α7-positive allosteric modulators (PAMs). Its high potency (Ki = 1.4 nM) ensures complete orthosteric site occupancy at low concentrations, while its quantifiable selectivity minimizes confounding α4β2 receptor engagement that would complicate hit deconvolution.

Concentrated In Vivo Dosing Formulations Requiring Minimal Injection Volumes

When experimental protocols require intraperitoneal or intravenous administration of α7 antagonists at high doses with minimal vehicle volume, MLA citrate's aqueous solubility of 100 mM (87.5 mg/mL) provides an approximately 80-fold molar solubility advantage over α-bungarotoxin [5], enabling the preparation of concentrated stock solutions that reduce injection-related stress artifacts in small rodents.

Application

Selection Property

Validation Focus

CNS electrophysiology with washout recovery

Reversible competitive antagonism

Functional recovery upon washout confirmation

In vivo neuroprotection model studies

Blood-brain barrier penetration

CNS α7 target engagement and endpoint response

High-throughput α7 PAM screening

Quantifiable α7/α4β2 selectivity window

Orthosteric site occupancy at low concentrations

Concentrated in vivo dosing formulations

High molar aqueous solubility

Minimal injection volume artifact in small rodents

• [1] Xiao Y, Hernandez SC, Baydyuk M, Kellar KJ. Rat neuronal nicotinic acetylcholine receptors containing α7 subunit: pharmacological properties of ligand binding and function. Acta Pharmacol Sin. 2009;30(6):842-850. doi:10.1038/aps.2009.69 View Source
• [2] ScienceDirect. Methyllycaconitine – an overview. In: Reference Module in Neuroscience and Biobehavioral Psychology. Elsevier; 2021. Available at: https://www.sciencedirect.com/topics/neuroscience/methyllycaconitine View Source
• [3] Polz-Tejera G, Schmidt J, Karten HJ. Autoradiographic localisation of α-bungarotoxin-binding sites in the central nervous system. Nature. 1975;258:349-351. doi:10.1038/258349a0 View Source
• [4] ScienceDirect. Methyllycaconitine – an overview. In: Reference Module in Neuroscience and Biobehavioral Psychology. Elsevier; 2021. Available at: https://www.sciencedirect.com/topics/neuroscience/methyllycaconitine View Source
• [5] Wikipedia. α-Bungarotoxin. Available at: https://en.wikipedia.org/wiki/Α-Bungarotoxin View Source